2-[(2-Oxopropyl)thio]benzoic acid
Overview
Description
2-[(2-Oxopropyl)thio]benzoic acid, also referred to as OPTBA, is a chemical compound with the molecular formula C10H10O3S . It has a molecular weight of 210.25 .
Molecular Structure Analysis
The molecular structure of 2-[(2-Oxopropyl)thio]benzoic acid consists of a benzoic acid core with a 2-oxopropylthio group attached . The exact 3D structure can be obtained from specialized databases .Scientific Research Applications
Proteomics Research
2-[(2-Oxopropyl)thio]benzoic acid: is utilized in proteomics, which is the large-scale study of proteins, their structures, and functions . The compound can be used to modify proteins or peptides to study their behavior under different conditions, aiding in the understanding of protein function and interaction.
Pharmacology
In pharmacology, 2-[(2-Oxopropyl)thio]benzoic acid may serve as a precursor or an intermediate in the synthesis of pharmaceutical drugs . Its properties allow it to be incorporated into larger molecules that can interact with biological systems, potentially leading to new therapeutic agents.
Material Science
The compound’s unique chemical structure makes it valuable in material science. It can be used to synthesize new polymers or co-polymers with specific properties, such as increased durability or conductivity . These materials could have applications in electronics, coatings, and other industrial products.
Environmental Science
2-[(2-Oxopropyl)thio]benzoic acid: could be explored for environmental applications, such as the development of sensors for pollutants or the creation of biodegradable materials . Its sulfur-containing moiety might interact with various environmental factors, aiding in the detection or neutralization of harmful substances.
Biochemistry
In biochemistry, this compound can be used to study enzyme-catalyzed reactions where it may act as a substrate or inhibitor . Understanding these interactions can provide insights into enzyme mechanisms and help design inhibitors that can regulate enzyme activity.
Industrial Uses
Industrially, 2-[(2-Oxopropyl)thio]benzoic acid can be involved in the synthesis of dyes, fragrances, and other chemicals . Its ability to participate in various chemical reactions
Mechanism of Action
Target of Action
This compound is a product for proteomics research , which suggests it may interact with proteins or other biomolecules
Mode of Action
It’s known that the compound is related to benzothiazole compounds . Benzothiazoles have been found to exhibit a wide range of biological activities, including anti-cancer, anti-bacterial, anti-tuberculosis, anti-diabetic, and anti-inflammatory effects . The mechanism of benzothiazoles involves the condensation reaction of 2-amino thiophenol with 2,4-pentanedione to generate a ketamine intermediate in the presence of TsOH·H2O
Biochemical Pathways
Given its relation to benzothiazoles , it might be involved in various biochemical pathways depending on its specific targets
Pharmacokinetics
As a related compound, benzoic acid is known to be conjugated to glycine in the liver and excreted as hippuric acid . This process affects the bioavailability of benzoic acid. Whether 2-[(2-Oxopropyl)thio]benzoic acid shares similar pharmacokinetic properties needs further investigation.
Result of Action
As a product for proteomics research , it may have diverse effects depending on the specific proteins or biomolecules it interacts with.
properties
IUPAC Name |
2-(2-oxopropylsulfanyl)benzoic acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H10O3S/c1-7(11)6-14-9-5-3-2-4-8(9)10(12)13/h2-5H,6H2,1H3,(H,12,13) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QIFGESFKZRVPBT-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)CSC1=CC=CC=C1C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H10O3S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60368815 | |
Record name | 2-[(2-oxopropyl)thio]benzoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60368815 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
210.25 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-[(2-Oxopropyl)thio]benzoic acid | |
CAS RN |
336186-19-7 | |
Record name | 2-[(2-oxopropyl)thio]benzoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60368815 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.